N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide

• IUPAC Name: N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide
• InChI: InChI=1S/C20H19N3O2S/c1-14-7-9-16(10-8-14)23-20(17-12-26(25)13-18(17)22-23)21-19(24)11-15-5-3-2-4-6-15/h2-10H,11-13H2,1H3,(H,21,24)
• InChI Key: QSAVWEMBWBDLRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C3CS(=O)CC3=N2)NC(=O)CC4=CC=CC=C4
• Molecular Formula: C20H19N3O2S
• Molecular Weight: 365.5 g/mol

Description

Pyrazolines are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs. More interest has been focused on pyrazolines and their derivatives due to their confirmed biological as well as pharmacological activities.

Synthesis Analysis

Pyrazolines were synthesized according to the published procedures in the literature. In brief, a mixture of a suitable chalcone and p-hydrazinobenzenesulfonamide hydrochloride in 1:1.1 mol ratio in ethanol (25 ml) in the presence of glacial acetic acid (0.05 ml) was refluxed for synthesis.

Molecular Structure Analysis

The molecular structure of pyrazoline derivatives is characterized by a nitrogen-based hetero-aromatic ring.

Chemical Reactions Analysis

The synthesis of pyrazolines involves the reaction of a suitable chalcone and p-hydrazinobenzenesulfonamide hydrochloride.

Scientific Research Applications

Application in Antileishmanial and Antimalarial Treatment

Specific Scientific Field

This application falls under the field of Medicinal Chemistry and Pharmacology .

Detailed Description of the Methods of Application or Experimental Procedures

The in vitro antileishmanial and in vivo antimalarial activities of the synthesized pyrazole derivatives were evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice, respectively. A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of one of the compounds, which has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy.

Thorough Summary of the Results or Outcomes Obtained

The result revealed that one of the compounds displayed superior antipromastigote activity (IC50 = 0.018) that was 174- and 2.6-fold more active than the standard drugs miltefosine (IC50 = 3.130) and amphotericin B deoxycholate (IC50 = 0.047). Furthermore, two of the target compounds elicited better inhibition effects against Plasmodium berghei with 70.2% and 90.4% suppression, respectively.